Cas no 2680544-70-9 (Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate)

Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate is a specialized organic compound featuring a tert-butyl ester group and a dihydropyrimidinone moiety. Its structure combines a protected amino acid derivative with a heterocyclic scaffold, making it valuable in medicinal chemistry and peptide synthesis. The tert-butyl ester enhances stability and solubility, while the dihydropyrimidinone ring offers potential for further functionalization. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including protease inhibitors and nucleoside analogs. Its well-defined reactivity and compatibility with standard coupling conditions make it a practical choice for researchers developing novel therapeutic agents or studying structure-activity relationships.
Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate structure
2680544-70-9 structure
Product Name:Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
CAS No:2680544-70-9
MF:C11H17N3O3
MW:239.270982503891
CID:5645521
PubChem ID:165906782
Update Time:2025-10-28

Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-28276854
    • tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
    • 2680544-70-9
    • Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
    • Inchi: 1S/C11H17N3O3/c1-11(2,3)17-10(16)8(12)4-7-5-13-6-14-9(7)15/h5-6,8H,4,12H2,1-3H3,(H,13,14,15)
    • InChI Key: PCOIODBYIDMSLP-UHFFFAOYSA-N
    • SMILES: O(C(C(CC1=CN=CNC1=O)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 239.12699141g/mol
  • Monoisotopic Mass: 239.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 93.8Ų

Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28276854-1g
tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
2680544-70-9
1g
$0.0 2023-09-09
Enamine
EN300-28276854-1.0g
tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
2680544-70-9
1g
$0.0 2023-05-25
Enamine
EN300-32099995-1.0g
tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
2680544-70-9 95.0%
1.0g
$0.0 2025-03-19

Additional information on Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate

Research Briefing on Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate (CAS: 2680544-70-9) in Chemical Biology and Pharmaceutical Applications

The compound Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate (CAS: 2680544-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pyrimidine derivatives, which are known for their diverse biological activities. The tert-butyl ester group in particular offers enhanced stability and solubility, making it an attractive building block for medicinal chemistry applications. Several research groups have reported successful synthetic routes to this compound, with yields ranging from 65-85% under optimized conditions.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate show promising inhibitory effects against various enzyme targets, particularly those involved in nucleotide metabolism and DNA repair pathways. A 2023 study published in the Journal of Medicinal Chemistry reported IC50 values in the low micromolar range against several cancer-related targets, suggesting potential applications in oncology drug development.

The compound's mechanism of action appears to involve interaction with the active sites of target enzymes through its pyrimidine moiety, while the amino acid side chain contributes to binding affinity and selectivity. Molecular docking studies have revealed favorable binding energies with several therapeutic targets, supporting further investigation of this scaffold for drug discovery purposes.

From a pharmaceutical development perspective, the physicochemical properties of Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate have been characterized in recent formulation studies. The compound demonstrates adequate stability under physiological conditions and shows promising bioavailability in preliminary animal models, although further pharmacokinetic optimization may be required for clinical translation.

Several patent applications filed in 2022-2023 have claimed novel derivatives of this compound for various therapeutic indications, including antiviral, anticancer, and anti-inflammatory applications. These intellectual property developments underscore the growing commercial interest in this chemical scaffold and its potential for generating valuable drug candidates.

Future research directions are likely to focus on structure-activity relationship studies to optimize the biological activity of derivatives, as well as investigations into combination therapies with existing drugs. Additionally, the development of more efficient synthetic methodologies for large-scale production of this compound remains an active area of research in process chemistry.

In conclusion, Tert-butyl 2-amino-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoate represents a promising chemical entity with multiple potential applications in drug discovery and development. The growing body of research on this compound suggests it may serve as a valuable scaffold for generating novel therapeutic agents targeting various disease pathways.

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